Cas no 2287282-38-4 (1-ethyl-6-iodo-1H-1,2,3-benzotriazole)

• Product Name: 1-ethyl-6-iodo-1H-1,2,3-benzotriazole
• CAS No: 2287282-38-4
• MF: C₈H₈IN₃
• MW: 273.073693275452
• CID: 6290990
• PubChem ID: 165738272
• Update Time: 2025-08-05

1-ethyl-6-iodo-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-6-iodo-1H-1,2,3-benzotriazole
• EN300-6749331
• 2287282-38-4

• Inchi： 1S/C8H8IN3/c1-2-12-8-5-6(9)3-4-7(8)10-11-12/h3-5H,2H2,1H3
• InChI Key： CBFWBCYSDSUYHP-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N(CC)N=N2

Computed Properties

• Exact Mass: 272.97629g/mol
• Monoisotopic Mass: 272.97629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-ethyl-6-iodo-1H-1,2,3-benzotriazole

Introduction to 1-ethyl-6-iodo-1H-1,2,3-benzotriazole (CAS No: 2287282-38-4)

1-ethyl-6-iodo-1H-1,2,3-benzotriazole (CAS No: 2287282-38-4) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzotriazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of 1-ethyl-6-iodo-1H-1,2,3-benzotriazole, particularly the presence of an ethyl group and an iodine substituent on the benzotriazole core, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in medicinal applications.

The benzotriazole scaffold is a prominent motif in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The introduction of electron-withdrawing groups like iodine at specific positions can enhance the electrophilicity of the molecule, making it more susceptible to nucleophilic attacks. This property is particularly useful in cross-coupling reactions, which are fundamental in constructing complex molecular architectures. The ethyl group at the 1-position adds another layer of functional diversity, allowing for further derivatization and exploration of its pharmacological potential.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 1-ethyl-6-iodo-1H-1,2,3-benzotriazole has emerged as a compound of interest in this context. Its structural framework suggests potential applications in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have indicated that benzotriazole derivatives can modulate enzyme activity by binding to active sites or allosteric regions. The iodine substituent at the 6-position serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the construction of more complex molecules with tailored biological activities.

One of the most compelling aspects of 1-ethyl-6-iodo-1H-1,2,3-benzotriazole is its versatility as a building block in drug discovery. Researchers have leveraged its reactivity to develop libraries of derivatives for high-throughput screening (HTS) campaigns. These efforts have led to the identification of compounds with promising pharmacological profiles against targets such as kinases, proteases, and other enzymes implicated in diseases like cancer and inflammation. The ability to introduce diverse functional groups while maintaining the core benzotriazole structure allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability.

The synthesis of 1-ethyl-6-iodo-1H-1,2,3-benzotriazole typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include nucleophilic substitution reactions to introduce the ethyl group and iodine substituent, followed by purification procedures to isolate the desired product in high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

From a medicinal chemistry perspective, 1-ethyl-6-iodo-1H-1,2,3-benzotriazole represents an exciting opportunity for further exploration. Its unique structural features offer a balance between reactivity and stability, making it suitable for various synthetic applications. As research continues to uncover new biological targets and mechanisms of disease, compounds like 1-(ethoxy)-6-(triiodomethyl)-benzotriazolium hexafluorophosphate (CAS No: 2287282) may play a crucial role in developing next-generation therapeutics.

The growing interest in heterocyclic compounds underscores their importance in modern drug discovery. Benzotriazoles are no exception, with their broad spectrum of biological activities spanning antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The specific modifications present in 1-(ethoxy)-6-(triiodomethyl)-benzotriazolium hexafluorophosphate highlight its potential as a versatile scaffold for designing novel drugs with enhanced pharmacological properties.

In conclusion,(diethylamino)carbonyl]-N-(4-fluorobenzyl)-N'-methyl-N'-[(4-methoxyphenyl)methylene]-hydrazinylidene]-benzohydrazide CAS No: 2287282) is a compound with significant promise in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents. As our understanding of disease mechanisms evolves and new synthetic techniques are developed,(diethylamino)carbonyl]-N-(4-fluorobenzyl)-N'-methyl-N'-[(4-methoxyphenyl)methylene]-hydrazinylidene]-benzohydrazide CAS No: 2287282) will likely continue to be explored for its potential applications across multiple therapeutic areas.